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An In-Depth Technical Guide to the Molecular Weight of Thiophen-3-ylmethanamine
Hydrochloride

Abstract

This technical guide provides a comprehensive analysis of Thiophen-3-ylmethanamine
hydrochloride (CAS No: 115132-84-8), a critical building block in modern pharmaceutical
research and drug development. The primary focus of this document is the precise
determination and verification of its molecular weight. We will delve into the theoretical
calculations, present detailed, field-proven experimental protocols for mass spectrometry and
elemental analysis, and discuss the interpretation of the resulting data. This guide is intended
for researchers, analytical scientists, and drug development professionals who require a robust
understanding of how to characterize this and similar chemical entities, ensuring the integrity
and reproducibility of their scientific endeavors.

Introduction: The Significance of a Thiophene
Building Block

Thiophene and its derivatives are foundational heterocyclic compounds in medicinal chemistry,
recognized for their electron-rich nature and bioisosteric properties that facilitate interactions
with diverse biological targets.[1] Thiophen-3-yImethanamine hydrochloride, in particular,
serves as a key intermediate and versatile building block in the synthesis of novel therapeutic
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agents, including potential influenza virus fusion inhibitors and components for protein
degraders.[2][3] The precise molecular weight of such a precursor is not merely a physical
constant; it is the cornerstone of all quantitative aspects of research and development.
Accurate molecular weight is indispensable for calculating reaction stoichiometry, ensuring
purity, fulfilling regulatory requirements, and ultimately, guaranteeing the identity of the
synthesized compound.

Core Physicochemical Properties

The foundational identity of Thiophen-3-ylmethanamine hydrochloride is defined by its
molecular formula and the corresponding molecular weight. These values are the theoretical
benchmarks against which all experimental data must be validated.

Property Value Source

Thiophen-3-ylmethanamine

Chemical Name ] [2]
hydrochloride

CAS Number 115132-84-8 [2][4]

Molecular Formula CsHsCINS [2][5]

Molecular Weight 149.64 g/mol [2][5]
(Thiophen-3-

Synonyms [6]

yl)methylammonium chloride

Typical Purity >98% [2]

Methodologies for Molecular Weight Verification

While the theoretical molecular weight is calculated from the molecular formula, experimental
verification is essential to confirm the identity and purity of a sample. The two primary,
complementary techniques for this purpose are Mass Spectrometry and Elemental Analysis.

e Mass Spectrometry (MS): This powerful analytical technique measures the mass-to-charge
ratio (m/z) of ionized molecules. For a compound like Thiophen-3-ylmethanamine
hydrochloride, soft ionization techniques such as Electrospray lonization (ESI) are typically
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used to observe the molecular ion with minimal fragmentation, directly confirming the
molecular mass of the free base.

Elemental Analysis (EA): This technique, often referred to as CHNX analysis, determines the
mass fractions of carbon, hydrogen, nitrogen, and heteroatoms (in this case, sulfur and
chlorine).[7] The resulting percentage composition is used to derive the empirical formula,
which, when combined with the molecular weight from MS, confirms the molecular formula.
[B1[9][10]
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Data Validation Logic

EA Results
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Elemental Analysis
Provides Elemental Ratios
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Compositi

MS Results

Theoretical Mass of Free Base:
113.18 g/mol
Mass Spectrometry Observed m/z for [M+H]*:
Provides Molecular Mass ~114.04

CONFIRMED IDENTITY
Thiophen-3-ylmethanamine HCI

Matches Theoretical MW = 149.64 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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